Cas no 946217-62-5 (4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide)

• Product Name: 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide
• CAS No: 946217-62-5
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 5513246
• Update Time: 2025-05-19

4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-
• 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide

• Inchi： 1S/C19H24ClN3O/c1-22(2)17-11-7-14(8-12-17)18(23(3)4)13-21-19(24)15-5-9-16(20)10-6-15/h5-12,18H,13H2,1-4H3,(H,21,24)
• InChI Key： RTEDNAIJCVBVPR-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide

Introduction to 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide (CAS No. 946217-62-5)

4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide (CAS No. 946217-62-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This benzamide derivative, characterized by its chloro and dimethylamino substituents, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of this compound includes a benzamide core linked to a phenylethyl chain, with additional dimethylamino groups at specific positions. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the chloro group at the 4-position of the benzene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The dimethylamino groups in this compound are known to influence its pharmacokinetic properties, including solubility and metabolic stability. These features are critical for optimizing drug candidates for clinical use.

One of the most compelling aspects of 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide is its potential as a lead compound in drug discovery. Researchers have been exploring its interactions with enzymes and receptors, particularly those involved in inflammatory and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain key targets, making it a candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the complex molecular framework efficiently.

From a computational chemistry perspective, the electronic properties of 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide have been extensively studied using density functional theory (DFT). These studies have provided insights into its binding affinity and mode of interaction with biological targets. The calculated binding energies and molecular dynamics simulations have helped researchers refine their understanding of how this compound might behave within a biological system.

The pharmacological evaluation of 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal studies have indicated favorable pharmacokinetic profiles, which are essential for evaluating its therapeutic efficacy.

The development of novel drug candidates often involves optimizing the chemical structure to enhance potency and minimize side effects. In the case of 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide, structural modifications have been explored to improve its bioavailability and target specificity. These efforts have led to the identification of several analogs with enhanced pharmacological properties.

The role of CAS No. 946217-62-5 in this context is crucial as it provides a unique identifier for the compound, facilitating accurate documentation and communication among researchers. This standardized nomenclature ensures that scientists worldwide can refer to the same compound without ambiguity, which is essential for collaborative research and regulatory submissions.

Future research directions for 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide include exploring its mechanism of action in greater detail and conducting larger-scale clinical trials to assess its safety and efficacy in human populations. Advances in biotechnology and high-throughput screening techniques are expected to accelerate the discovery process, bringing new insights into how this compound can be utilized therapeutically.

The interdisciplinary nature of pharmaceutical research highlights the importance of collaboration between chemists, biologists, and medical professionals. By combining expertise from various fields, researchers can develop comprehensive strategies for drug discovery and development. The study of compounds like 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide exemplifies this collaborative approach, showcasing how structural innovation can lead to breakthroughs in medicine.

In conclusion, 4-chloro-N-2-(dimethylamino)-2-4-(dimethylamino)phenylethylbenzamide (CAS No. 946217-62-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds the potential to contribute to the discovery of new treatments for various diseases.